8-(3-methylbenzenesulfonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(3-methylphenyl)sulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C22H25N3O5S/c1-17-6-5-9-19(16-17)31(28,29)24-12-10-22(11-13-24)20(26)25(21(27)23-22)14-15-30-18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3,(H,23,27)
• InChI Key: AKFYRPKJWUHTJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CCC3(CC2)C(=O)N(C(=O)N3)CCOC4=CC=CC=C4
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol
• CAS No.: 1021223-44-8

Description

8-(3-Methylbenzenesulfonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a synthetic spirohydantoin derivative characterized by a 1,3,8-triazaspiro[4.5]decane-2,4-dione core. Key structural features include:

• 8-Substituent: A 3-methylbenzenesulfonyl group, which introduces sulfonamide functionality known to enhance receptor binding and metabolic stability .

This compound belongs to a broader class of spirohydantoins, which have shown diverse pharmacological activities, including hypoxia-inducible factor prolyl hydroxylase (HIF-PHD) inhibition , antibacterial action , and modulation of neuronal receptors .

Comparison with Similar Compounds

Core Modifications

• Spiro Core Variations : While all analogs share the 1,3,8-triazaspiro[4.5]decane-2,4-dione core, substituents at positions 3 and 8 dictate activity. For example:
  • TTDD ’s tetramethyl groups enhance stability for antibacterial use .
  • The target compound’s 3-methylbenzenesulfonyl group may improve binding to serotonin receptors, as seen in related sulfonamide derivatives .

Pharmacological Profiles

• HIF-PHD Inhibition: Spirohydantoins with aromatic substituents (e.g., 8-(2-amino-3-chloropyridinyl)) show nanomolar potency in upregulating erythropoietin (EPO) .
• Antibacterial Action : TTDD’s chlorination capacity (>60% rechargeable cycles) enables sustained antimicrobial activity .
• Receptor Modulation: The target’s phenoxyethyl group may mimic MDL 100,907, a 5-HT2A antagonist with >100-fold selectivity over D2 receptors .

Key Research Findings

Spirohydantoins as PHD Inhibitors :

• Optimized analogs (e.g., 8-(3-chloro-5-phenylpyridinyl) ) achieved short-acting HIF-PHD inhibition with robust EPO induction in preclinical models .
• Potassium channel (hERG) off-target effects were mitigated via acidic functionalization .

Antibacterial Applications: TTDD-integrated PVC nanowebs achieved >99% inactivation of S. aureus and E. coli within 6 hours .

Neuropharmacological Potential: Sulfonamide-containing spirohydantoins (e.g., RS102221) exhibit 5-HT2C antagonism (2 mg/kg dose in mice) , suggesting the target compound may share similar receptor affinity.